Cas no 284674-61-9 (8-Chloro-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 8-Chloro-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 284674-61-9
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 5691529
• PubChem ID: 2725829
• Update Time: 2023-10-13

8-Chloro-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• BDBM49504
• CHEMBL1376360
• 284674-61-9
• 10.14272/ATHNSQRFCXRPMB-UHFFFAOYSA-N.1
• AI-204/31692046
• cid_2725829
• MLS000327118
• 8-chloranyl-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 3R-0652
• HMS2292O06
• doi:10.14272/ATHNSQRFCXRPMB-UHFFFAOYSA-N.1
• CCG-1204
• SMR000179717
• AKOS005089204
• 8-chloro-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 8-Chloro-2-phenyl-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C14H8ClF3N2/c15-11-6-10(14(16,17)18)7-20-8-12(19-13(11)20)9-4-2-1-3-5-9/h1-8H
• InChI Key： ATHNSQRFCXRPMB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C=C(C3C=CC=CC=3)N=C21

Computed Properties

• Exact Mass: 296.0328104g/mol
• Monoisotopic Mass: 296.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.3Ų